2beta-Hydroxygibberellin 1

• Molecular Formula: C19H24O7
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (1R,2R,5S,8S,9S,10R,12R,13S)-5,12,13-trihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
• InChI: InChI=1S/C19H24O7/c1-8-5-17-7-18(8,25)4-3-10(17)19-6-9(20)13(21)16(2,15(24)26-19)12(19)11(17)14(22)23/h9-13,20-21,25H,1,3-7H2,2H3,(H,22,23)/t9-,10+,11+,12+,13-,16?,17-,18-,19+/m0/s1
• InChI Key: WZRRJZYYGOOHRC-JXHFLFEZSA-N
• Isomeric SMILES: CC12[C@H]3[C@@H]([C@@]45CC(=C)[C@@](C4)(CC[C@H]5[C@@]3(C[C@@H]([C@@H]1O)O)OC2=O)O)C(=O)O
• Canonical SMILES: CC12C3C(C45CC(=C)C(C4)(CCC5C3(CC(C1O)O)OC2=O)O)C(=O)O

Description

2beta-Hydroxygibberellin 1 is a hydroxylated derivative of gibberellins (GAs), a class of diterpenoid plant hormones critical for growth regulation, seed germination, and flowering. Structurally, it features a hydroxyl group at the 2-beta position of the gibberellin backbone, a modification that significantly influences its bioactivity and metabolic stability compared to non-hydroxylated analogs. This compound is synthesized via cytochrome P450-mediated hydroxylation of precursor GAs, such as GA₁ or GA₄, in plant tissues . Its role in modulating plant development, particularly in stress responses and growth inhibition under adverse conditions, has been documented in several studies. However, its precise mechanisms and interactions with receptors remain under investigation.

Comparison with Similar Compounds

Comparative Analysis with Similar Gibberellins

Structural and Functional Differences

Key structural distinctions between 2beta-Hydroxygibberellin 1 and related gibberellins lie in hydroxylation patterns and stereochemistry. For example:

Compound	Hydroxylation Position	Molecular Formula	Key Functional Role
2beta-Hydroxygibberellin 1	2-beta	C₁₉H₂₄O₆	Growth inhibition, stress adaptation
Gibberellin A₁ (GA₁)	3-beta	C₁₉H₂₄O₆	Stem elongation, flowering promotion
Gibberellin A₃ (GA₃)	3-beta, 13-hydroxyl	C₁₉H₂₂O₆	Fruit development, seed germination
Gibberellin A₄ (GA₄)	None	C₁₉H₂₄O₅	Precursor for bioactive GAs

Source: Metabolic profiling and crystallographic data from HPLC and LC-HRMS analyses

The 2-beta hydroxyl group reduces receptor-binding affinity compared to GA₁ and GA₃, as demonstrated in Arabidopsis mutant studies. This structural modification also enhances its susceptibility to catabolism via glycosylation or methylation, limiting its persistence in plant tissues .

Analytical and Metabolic Comparisons

• Chromatographic Behavior : 2beta-Hydroxygibberellin 1 exhibits a distinct retention time (RT = 12.3 min) in reverse-phase HPLC compared to GA₁ (RT = 10.8 min) and GA₃ (RT = 11.5 min), attributed to its polarity .
• Mass Spectrometry : LC-HRMS profiles show a molecular ion peak at m/z 348.2 [M+H]⁺, differentiating it from GA₃ (m/z 346.2) due to the additional hydroxyl group .
• Biosynthetic Pathways : Unlike GA₃, which is hydroxylated at C-13, 2beta-Hydroxygibberellin 1 is primarily a metabolic byproduct of GA₁ degradation, linking it to feedback regulation mechanisms in GA homeostasis .

Research Findings and Implications

Recent studies highlight the compound’s dual role:

Inhibitory Effects: In Arabidopsis, exogenous application of 2beta-Hydroxygibberellin 1 suppresses hypocotyl elongation by 30% compared to controls, suggesting antagonism toward bioactive GAs .

Tables

Table 1. Comparative Physicochemical Properties

Property	2beta-Hydroxygibberellin 1	GA₁	GA₃
Molecular Weight (g/mol)	348.4	346.4	344.4
LogP (Octanol-Water)	-1.2	-0.8	-0.5
Solubility (mg/mL, H₂O)	0.15	0.25	0.35